molecular formula C14H28N2O4 B8562526 N,N'-(Ethane-1,2-diyl)bis(6-hydroxyhexanamide) CAS No. 34235-58-0

N,N'-(Ethane-1,2-diyl)bis(6-hydroxyhexanamide)

Cat. No.: B8562526
CAS No.: 34235-58-0
M. Wt: 288.38 g/mol
InChI Key: CFFICXVGSURQOO-UHFFFAOYSA-N
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Description

N,N'-(Ethane-1,2-diyl)bis(6-hydroxyhexanamide) is a useful research compound. Its molecular formula is C14H28N2O4 and its molecular weight is 288.38 g/mol. The purity is usually 95%.
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Properties

CAS No.

34235-58-0

Molecular Formula

C14H28N2O4

Molecular Weight

288.38 g/mol

IUPAC Name

6-hydroxy-N-[2-(6-hydroxyhexanoylamino)ethyl]hexanamide

InChI

InChI=1S/C14H28N2O4/c17-11-5-1-3-7-13(19)15-9-10-16-14(20)8-4-2-6-12-18/h17-18H,1-12H2,(H,15,19)(H,16,20)

InChI Key

CFFICXVGSURQOO-UHFFFAOYSA-N

Canonical SMILES

C(CCC(=O)NCCNC(=O)CCCCCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

C2C monomer is prepared by reacting 1.2 kg ethylene diamine (EDA) with 4.56 kg of ε-caprolactone under a nitrogen blanket in a stainless steel reactor equipped with an agitator and a cooling water jacket. An exothermic condensation reaction between the ε-caprolactone and the EDA occurs which causes the temperature to rise gradually to 80 degrees Celsius (° C.). A white deposit forms and the reactor contents solidify, at which point the stirring is stopped. The reactor contents are then cooled to 20° C. and are then allowed to rest for 15 hours. The reactor contents are then heated to 140° C. at which temperature the solidified reactor contents melt. The liquid product is then discharged from the reactor into a collecting tray. A nuclear magnetic resonance study of the resulting product shows that the molar concentration of C2C in the product exceeds 80 percent. The melting point of the C2C product is determined to be 140° C.
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